Cas no 869947-78-4 (2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide)

• Product Name: 2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide
• CAS No: 869947-78-4
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• MDL: MFCD02854991
• CID: 3056819
• PubChem ID: 7023143
• Update Time: 2025-05-20

2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(p-tolyl)thiophene-3-carboxamide
• 2-amino-4-(4-methylphenyl)thiophene-3-carboxamide
• 869947-78-4
• 2-Amino-4-p-tolyl-thiophene-3-carboxylic acid amide
• CS-0240514
• BBL022433
• AR-434/40776556
• 2-amino-4-(4-methylphenyl)-3-thiophenecarboxamide
• AKOS000305073
• STK895688
• EN300-228717
• 2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide

• MDL： MFCD02854991
• Inchi： 1S/C12H12N2OS/c1-7-2-4-8(5-3-7)9-6-16-12(14)10(9)11(13)15/h2-6H,14H2,1H3,(H2,13,15)
• InChI Key： RIUTZZDIMOSAOG-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(N)=O)=C1N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 232.06703418Da
• Monoisotopic Mass: 232.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide

2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide (CAS No. 869947-78-4): An Overview of Its Structure, Properties, and Applications

2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide (CAS No. 869947-78-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits potential therapeutic properties and has been the subject of numerous studies aimed at elucidating its biological activities and potential applications.

The molecular structure of 2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide consists of a thiophene ring substituted with an amino group at the 2-position and a 4-methylphenyl group at the 4-position, along with a carboxamide group at the 3-position. This arrangement of functional groups imparts the molecule with distinct chemical and physical properties, making it an interesting candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide as a lead compound in the development of novel therapeutics. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide has also been investigated for its anticancer properties. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide have also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development. However, more extensive pharmacokinetic and toxicological studies are needed to fully evaluate its safety and efficacy in humans.

In terms of synthetic methods, several approaches have been reported for the preparation of 2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide. One common method involves the reaction of 2-aminothiophene with 4-methylbenzoyl chloride followed by amidation with ammonia or an appropriate amine. These synthetic routes are generally efficient and scalable, facilitating the production of this compound for both research and commercial purposes.

The potential applications of 2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide extend beyond its therapeutic uses. Due to its unique chemical structure, this compound has also been explored as a building block for the synthesis of more complex molecules with diverse biological activities. For example, it has been used as a starting material in the synthesis of novel heterocyclic compounds with potential antiviral and antibacterial properties.

In conclusion, 2-Amino-4-(4-methylphenyl)thiophene-3-carboxamide (CAS No. 869947-78-4) is a versatile compound with promising therapeutic potential. Its anti-inflammatory and anticancer properties make it an attractive candidate for further drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its significance in the field of medicinal chemistry.